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Compound of Interest

Compound Name: Cyanine7 alkyne

CAS No.: 1954687-62-7

Cat. No.: B606875

Get Quote

This guide provides a comprehensive technical overview of Cy7 alkyne, a near-infrared (NIR)

fluorescent probe widely utilized in biological research and drug development. We will delve

into its core physicochemical properties, with a particular focus on its molecular weight and

chemical structure. Furthermore, this document will provide field-proven insights into its

application in bioconjugation via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC),

offering a detailed, step-by-step experimental protocol for the labeling of proteins. This guide is

intended for researchers, scientists, and professionals in drug development seeking a practical

and scientifically robust resource for the effective use of Cy7 alkyne in their experimental

workflows.

Introduction to Cy7 Alkyne: A Near-Infrared
Workhorse
Cyanine 7 (Cy7) alkyne is a fluorescent dye belonging to the cyanine family, characterized by a

long polymethine chain that dictates its absorption and emission properties in the near-infrared

spectrum (typically around 750 nm and 780 nm, respectively). This spectral range is highly
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advantageous for biological imaging as it minimizes interference from cellular

autofluorescence, allowing for a high signal-to-noise ratio. The incorporation of a terminal

alkyne group (–C≡CH) bestows upon Cy7 the ability to participate in "click chemistry" reactions,

most notably the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). This bioorthogonal

reaction enables the covalent and highly specific attachment of Cy7 to biomolecules bearing an

azide functional group, facilitating their fluorescent labeling for a myriad of applications.

The utility of Cy7 alkyne spans a wide range of research areas, including:

Fluorescence Microscopy: Enabling the visualization and tracking of labeled proteins, nucleic

acids, and other biomolecules within cells and tissues.

In Vivo Imaging: Its NIR properties allow for deep tissue penetration, making it suitable for

non-invasive imaging in small animal models.

Flow Cytometry: Quantifying and sorting cells based on the presence of a Cy7-labeled

target.

Proteomics and Genomics: Facilitating the detection and analysis of proteins and nucleic

acids in complex biological samples.

Physicochemical Properties of Cy7 Alkyne
The precise properties of Cy7 alkyne can vary slightly depending on the counter-ion and any

modifications to the core structure (e.g., sulfonation for increased water solubility). Below is a

summary of the key physicochemical properties for a common form of Cy7 alkyne.

Chemical Structure and Molecular Weight
The core structure of Cy7 alkyne consists of two indole rings linked by a heptamethine chain,

with an alkyne-containing linker attached to one of the indole nitrogens.

Chemical Formula: C₄₀H₄₈ClN₃O[1][2][3]

Molecular Weight: 622.28 g/mol [1][2][3]

Below is a two-dimensional representation of the chemical structure of a representative Cy7

alkyne chloride salt.
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Figure 1. Chemical structure of Cy7 alkyne chloride.

Spectroscopic Properties and Other Key Data
A summary of the essential quantitative data for Cy7 alkyne is presented in the table below for

easy reference.

Property Value Source(s)

Molecular Formula C₄₀H₄₈ClN₃O [1][2][3]

Molecular Weight 622.28 g/mol [1][2][3]

Excitation Maximum

(λ_max,abs_)
~750 nm [3]

Emission Maximum

(λ_max,em_)
~773 nm [3]

Molar Extinction Coefficient (ε) ~199,000 M⁻¹cm⁻¹ [3]

Fluorescence Quantum Yield

(Φ)
~0.3 [3]

Solubility Good in DMSO and DMF [3]

Appearance Green powder [3]
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Experimental Protocol: Protein Labeling with Cy7
Alkyne via CuAAC
This section provides a detailed, step-by-step protocol for the covalent labeling of an azide-

modified protein with Cy7 alkyne using the copper-catalyzed azide-alkyne cycloaddition

(CuAAC) reaction. This protocol is designed to be a self-validating system, with explanations

for the causality behind each experimental choice.

Rationale and Workflow Overview
The CuAAC reaction facilitates the formation of a stable triazole linkage between the terminal

alkyne of Cy7 and an azide group on the target protein. The reaction is catalyzed by Cu(I) ions,

which are typically generated in situ from a Cu(II) salt (e.g., CuSO₄) by a reducing agent such

as sodium ascorbate. A copper-chelating ligand, like Tris(3-hydroxypropyltriazolylmethyl)amine

(THPTA), is crucial for stabilizing the Cu(I) oxidation state and enhancing the reaction efficiency

in aqueous buffers. The overall workflow involves reaction setup, incubation, and purification of

the labeled protein, followed by characterization.

1. Reagent Preparation
2. Click Reaction 3. Purification 4. Characterization

Prepare Stock Solutions:
- Azide-Protein

- Cy7 Alkyne (in DMSO)
- CuSO4
- THPTA

- Sodium Ascorbate (fresh)

Combine Reactants:
- Azide-Protein

- CuSO4 + THPTA (pre-mix)
- Cy7 Alkyne

Initiate Reaction:
Add fresh Sodium Ascorbate

Incubate:
Room Temperature, 1-2 hours (in dark)

Size Exclusion Chromatography (SEC)
or

Dialysis

- UV-Vis Spectroscopy (DOL)
- SDS-PAGE

- Mass Spectrometry

Click to download full resolution via product page

Caption: Workflow for protein labeling with Cy7 alkyne via CuAAC.

Materials and Reagents
Azide-modified protein (e.g., 1-5 mg/mL in a suitable buffer like PBS, pH 7.4)

Cy7 alkyne
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Dimethyl sulfoxide (DMSO), anhydrous

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

Sodium ascorbate

Deionized water

Purification system (e.g., size exclusion chromatography column, dialysis tubing)

Spectrophotometer

SDS-PAGE system

Mass spectrometer (optional)

Step-by-Step Methodology
1. Preparation of Stock Solutions:

Cy7 Alkyne (10 mM): Dissolve a precisely weighed amount of Cy7 alkyne in anhydrous

DMSO. For example, dissolve 0.62 mg of Cy7 alkyne (MW = 622.28 g/mol ) in 100 µL of

DMSO. Store protected from light at -20°C. Rationale: DMSO is an excellent solvent for Cy7

alkyne and is miscible with aqueous reaction buffers.

Copper(II) Sulfate (100 mM): Dissolve 25 mg of CuSO₄·5H₂O in 1 mL of deionized water.

Store at room temperature.

THPTA (100 mM): Dissolve 43.4 mg of THPTA in 1 mL of deionized water. Store at room

temperature. Rationale: THPTA is a water-soluble ligand that stabilizes the Cu(I) catalyst,

preventing its disproportionation and precipitation, and protecting the protein from oxidative

damage.

Sodium Ascorbate (200 mM): Dissolve 39.6 mg of sodium ascorbate in 1 mL of deionized

water. This solution must be prepared fresh immediately before use.Rationale: Sodium

ascorbate is readily oxidized by air, and its reducing capacity diminishes over time.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606875?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. CuAAC Reaction Setup:

In a microcentrifuge tube, combine the following reagents in the specified order:

Azide-modified protein solution (e.g., 100 µL of a 2 mg/mL solution)

Deionized water or reaction buffer to a final volume of ~180 µL.

Catalyst Premix: In a separate tube, mix equal volumes of the 100 mM CuSO₄ and 100

mM THPTA stock solutions (e.g., 5 µL of each). Add 10 µL of this premix to the protein

solution. Mix gently by pipetting. Rationale: Premixing the copper and ligand allows for the

formation of the Cu(I)-THPTA complex, which is the active catalyst.

Cy7 alkyne stock solution (e.g., 5-10 µL of 10 mM stock for a 5-10 molar excess over the

protein). The optimal molar ratio should be determined empirically. Mix gently.

Initiate the reaction by adding 10 µL of the freshly prepared 200 mM sodium ascorbate

solution. The final reaction volume will be approximately 200 µL.

Gently mix the reaction mixture and incubate at room temperature for 1-2 hours, protected

from light. Rationale: The reaction is typically complete within this timeframe at room

temperature. Protecting from light prevents photobleaching of the Cy7 dye.

3. Purification of the Cy7-Labeled Protein:

To remove unreacted Cy7 alkyne and other small-molecule reagents, purify the reaction

mixture using size exclusion chromatography (SEC) or dialysis.

Size Exclusion Chromatography (Recommended): Use a desalting column (e.g., Sephadex

G-25) equilibrated with the desired storage buffer (e.g., PBS, pH 7.4). The labeled protein

will elute in the void volume, while the smaller molecules will be retained.[4] Rationale: SEC

provides a rapid and efficient method for separating the labeled protein from small molecule

contaminants.

Dialysis: Dialyze the reaction mixture against a large volume of the desired storage buffer at

4°C with several buffer changes over 24-48 hours. Rationale: Dialysis is a simple but slower

method for removing small molecules.
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4. Characterization of the Cy7-Protein Conjugate:

Determination of Degree of Labeling (DOL): The DOL, which is the average number of dye

molecules per protein molecule, can be determined spectrophotometrically.[5]

Measure the absorbance of the purified conjugate at 280 nm (A₂₈₀) and at the absorbance

maximum of Cy7 (~750 nm, A₇₅₀).

Calculate the protein concentration using the following formula, which corrects for the

absorbance of the dye at 280 nm: Protein Concentration (M) = [A₂₈₀ - (A₇₅₀ × CF)] /

ε_protein_ Where:

CF is the correction factor for the dye's absorbance at 280 nm (A₂₈₀ of dye / A_max of

dye). For Cy7, this is approximately 0.05.

ε_protein is the molar extinction coefficient of the protein at 280 nm.

Calculate the dye concentration: Dye Concentration (M) = A₇₅₀ / ε_dye_ Where ε_dye is

the molar extinction coefficient of Cy7 at ~750 nm (~199,000 M⁻¹cm⁻¹).

Calculate the DOL: DOL = Dye Concentration / Protein Concentration

SDS-PAGE Analysis: Run the labeled protein on an SDS-PAGE gel and visualize the gel

using a fluorescence imager with the appropriate excitation and emission filters for Cy7. This

will confirm that the fluorescence is associated with the protein band.

Mass Spectrometry (Optional): For a more precise characterization, the molecular weight of

the labeled protein can be determined by mass spectrometry (e.g., ESI-MS or MALDI-TOF).

The increase in mass will correspond to the number of conjugated Cy7 alkyne molecules.[6]

[7][8][9]

Safety and Handling
Cyanine dyes, including Cy7 alkyne, should be handled with care in a laboratory setting.[10]

[11][12][13][14]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, a lab

coat, and safety glasses.
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Handling: Avoid inhalation of the powder and direct contact with skin and eyes. Handle the

compound in a well-ventilated area or a chemical fume hood.[11]

Storage: Store Cy7 alkyne at -20°C, protected from light and moisture.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion
Cy7 alkyne is a powerful tool for the fluorescent labeling of biomolecules in the near-infrared

spectrum. Its utility in click chemistry provides a robust and specific method for bioconjugation.

By understanding its chemical and physical properties and following a well-defined

experimental protocol, researchers can effectively utilize Cy7 alkyne to advance their studies in

a wide range of biological and biomedical applications. The detailed protocol provided in this

guide offers a solid foundation for achieving successful and reproducible labeling of proteins for

downstream analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://vectorlabs.com/products/cy7-alkyne/
https://www.lumiprobe.com/page/pdf/81
https://www.antibodies.com/catalog/assistive-reagents/cyanine-7-alkyne-a270182
https://www.goldbio.com/blogs/articles/an-overview-of-size-exclusion-chromatography-for-protein-purification
https://info.gbiosciences.com/blog/how-to-determine-degree-of-protein-labeling
https://fujifilmbiotechnologies.fujifilm.com/assets/60445_ePrints.pdf
https://www.chromatographytoday.com/article/lc-ms/48/sciex/accelerating-adc-development-with-mass-spectrometry/3067/download
https://pmc.ncbi.nlm.nih.gov/articles/PMC3929440/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3929440/
https://www.waters.com/content/dam/waters/en/app-notes/2012/720004254/720004254-en.pdf
https://cdn.caymanchem.com/cdn/msds/23078m.pdf
https://www.fishersci.com/store/msds?partNumber=AC407255000&countryCode=US&language=en
https://assets.greenbook.net/M99839.pdf
https://datasheets.scbt.com/sc-213423.pdf
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://www.benchchem.com/product/b606875/docs#an-in-depth-technical-guide-to-cy7-alkyne-properties-applications-and-experimental-protocols
https://www.benchchem.com/product/b606875/docs#an-in-depth-technical-guide-to-cy7-alkyne-properties-applications-and-experimental-protocols
https://www.benchchem.com/product/b606875/docs#an-in-depth-technical-guide-to-cy7-alkyne-properties-applications-and-experimental-protocols
https://www.benchchem.com/product/b606875/docs#an-in-depth-technical-guide-to-cy7-alkyne-properties-applications-and-experimental-protocols
https://www.benchchem.com/product/b606875?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606875?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606875?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

